Cas no 57483-27-9 (Benzenesulfonamide, 4-methyl-N-(2-oxoethyl)-)

• Product Name: Benzenesulfonamide, 4-methyl-N-(2-oxoethyl)-
• CAS No: 57483-27-9
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• CID: 345111
• PubChem ID: 19748885
• Update Time: 2025-04-19

Benzenesulfonamide, 4-methyl-N-(2-oxoethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methyl-N-(2-oxoethyl)-
• 4-methyl-N-(2-oxoethyl)benzenesulfonamide
• 4-Methyl-N-(2-oxoethyl)benzene-1-sulfonamide
• DTXSID10599536
• 57483-27-9
• SCHEMBL9451969

• Inchi： 1S/C9H11NO3S/c1-8-2-4-9(5-3-8)14(12,13)10-6-7-11/h2-5,7,10H,6H2,1H3
• InChI Key： KCXGZIHEIWFWCR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCC=O)(=O)=O

Computed Properties

• Exact Mass: 213.04603
• Monoisotopic Mass: 213.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 63.24